Cas no 1029439-58-4 (B-[4-[(2,3-Dihydro-1H-indol-1-yl)methyl]phenyl]-Boronic acid)

• Product Name: B-[4-[(2,3-Dihydro-1H-indol-1-yl)methyl]phenyl]-Boronic acid
• CAS No: 1029439-58-4
• MF: C₁₅H₁₆BNO₂
• MW: 253.104043960571
• MDL: MFCD16413666
• CID: 4786491
• PubChem ID: 57655355
• Update Time: 2024-11-07

B-[4-[(2,3-Dihydro-1H-indol-1-yl)methyl]phenyl]-Boronic acid Chemical and Physical Properties

Names and Identifiers

• B-[4-[(2,3-dihydro-1H-indol-1-yl)methyl]phenyl]-Boronic acid
• (4-(Indolin-1-ylmethyl)phenyl)boronic acid
• {4-[(2,3-dihydro-1H-indol-1-yl)methyl]phenyl}boronic acid
• AKOS010796048
• [4-(2,3-Dihydro-1H-indol-1-ylmethyl)phenyl]boronic acid
• [4-(2,3-dihydroindol-1-ylmethyl)phenyl]boronic acid
• 1029439-58-4
• SCHEMBL257936
• DB-130986
• D94172
• AS-70960
• B-[4-[(2,3-Dihydro-1H-indol-1-yl)methyl]phenyl]-Boronic acid

• MDL： MFCD16413666
• Inchi： 1S/C15H16BNO2/c18-16(19)14-7-5-12(6-8-14)11-17-10-9-13-3-1-2-4-15(13)17/h1-8,18-19H,9-11H2
• InChI Key： LSZWCDZNPPOBOX-UHFFFAOYSA-N
• SMILES： OB(C1C=CC(=CC=1)CN1C2C=CC=CC=2CC1)O

Computed Properties

• Exact Mass: 253.1274089g/mol
• Monoisotopic Mass: 253.1274089g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.7